Further studies on the silicon–germanium hydrides
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000046
Abstract
The application of electrical discharges to a mixture of monogermane with monosilane (and disilane) is an efficient method for making both high molecular-weight and branched-chain silicon–germanium hydrides. Ten new silicon–germanium hydrides have been provisionally identified.
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